2-Bromo-1-(bromomethyl)-6-methoxy-5-(trifluoromethyl)naphthalene

• IUPAC Name: 2-bromo-1-(bromomethyl)-6-methoxy-5-(trifluoromethyl)naphthalene
• InChI: InChI=1S/C13H9Br2F3O/c1-19-11-5-3-7-8(12(11)13(16,17)18)2-4-10(15)9(7)6-14/h2-5H,6H2,1H3
• InChI Key: FJGNMRDCRDDAED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=C(C=C2)Br)CBr)C(F)(F)F
• Molecular Formula: C13H9Br2F3O
• Molecular Weight: 398.01 g/mol

Description

The compound “2-Bromo-1-(bromomethyl)-6-methoxy-5-(trifluoromethyl)naphthalene” is a complex organic molecule that contains several functional groups. These include a bromomethyl group (-CH2Br), a methoxy group (-OCH3), and a trifluoromethyl group (-CF3). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the bromomethyl group might be introduced via a radical substitution reaction, while the trifluoromethyl group could be added using a source of trifluoromethyl anion.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the naphthalene ring, a polycyclic aromatic hydrocarbon, could impart significant stability to the molecule.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. For example, the bromomethyl group could participate in nucleophilic substitution reactions, while the trifluoromethyl group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar methoxy group and the nonpolar naphthalene ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “2-Bromo-1-(bromomethyl)-6-methoxy-5-(trifluoromethyl)naphthalene” would require appropriate safety precautions. The compound’s Material Safety Data Sheet (MSDS) would provide detailed information on its hazards, safe handling procedures, and emergency response measures.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as pharmaceuticals, materials science, or chemical synthesis.

Synthesis routes and methods I

Procedure details

N-Bromosuccinimide (21.07 g, 1.5 eq) and benzoyl peroxide (84 mg, 0.0044 eq) were added to a stirred solution of 2-bromo-6-methoxy-1-methyl-5-trifluoromethylnaphthalene (25.19 g, 78.9 mmol, prepared by the process of Example 14, Step (1) in carbon tetrachloride (300 mL) at room temperature under a dry nitrogen atmosphere. The reaction was heated to reflux for 6 hours, then cooled to ~50° C. The warm reaction mixture was filtered. The solid washed with warm carbon tetrachloride (2×30 mL). The carbon tetrachloride was removed from the filtrate to provide the light yellow solid (32.4 g, 100%), m.p. 141.5°-143° C.

Synthesis routes and methods II

Procedure details